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Compound of Interest

Compound Name: 4-Bromo-3-fluorobenzoic acid

Cat. No.: B119003 Get Quote

An In-depth Technical Guide to 4-Bromo-3-fluorobenzoic Acid: Properties, Protocols, and

Applications

Introduction
4-Bromo-3-fluorobenzoic acid is a dihalogenated aromatic carboxylic acid that serves as a

crucial building block in various scientific fields.[1] Its molecular structure, featuring bromine

and fluorine atoms on the benzoic acid core, imparts unique electronic properties and reactivity,

making it a valuable intermediate in organic synthesis, particularly for the pharmaceutical and

material science industries.[1][2] This guide provides a comprehensive overview of its physical

properties, with a specific focus on its melting point, detailed experimental protocols, and its

applications for researchers, scientists, and professionals in drug development.

Physicochemical Properties
4-Bromo-3-fluorobenzoic acid is a white crystalline solid.[1] The presence of electron-

withdrawing halogen substituents and the carboxylic acid group allows for significant

intermolecular forces, including hydrogen bonding and potential halogen bonding, resulting in a

relatively high melting point and thermal stability.[1]

Table 1: Physicochemical Data for 4-Bromo-3-fluorobenzoic Acid
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Property Value Source(s)

IUPAC Name 4-bromo-3-fluorobenzoic acid [1]

CAS Number 153556-42-4 [1]

Molecular Formula C₇H₄BrFO₂ [1]

Molecular Weight 219.01 g/mol [1][3]

Melting Point 207 °C to 213 °C [1]

Boiling Point 296.1±25.0 °C (Predicted) [1]

Density 1.8±0.1 g/cm³ (Predicted) [1]

Experimental Protocols
Melting Point Determination of a Solid Organic
Compound
The melting point of a crystalline solid is a key indicator of its purity. Pure compounds typically

exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities tend to depress and

broaden the melting range. The following is a generalized protocol for determining the melting

point using a capillary-based apparatus.[4][5]

Materials and Equipment:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[4]

Sample of the solid organic compound (e.g., 4-Bromo-3-fluorobenzoic acid)

Spatula

Mortar and pestle (optional, for fine powder)

Thermometer
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Procedure:

Sample Preparation:

Place a small amount of the dry compound on a clean, hard surface.[4]

If the sample consists of large crystals, gently crush it into a fine powder.

Dip the open end of a capillary tube into the powder.[5]

Gently tap the sealed end of the tube on a hard surface to pack the sample tightly into the

bottom.[5] The sample should fill the tube to a height of 1-2 mm.[4][6]

Apparatus Setup:

Place the prepared capillary tube into the sample holder of the melting point apparatus.[5]

Ensure the thermometer is correctly positioned to accurately measure the temperature of

the heating block or bath.

Measurement:

Turn on the apparatus and set an initial rapid heating rate (e.g., 10°C/minute) to quickly

approach the expected melting point.[5]

When the temperature is approximately 15-20°C below the expected melting point, reduce

the heating rate significantly to about 1-2°C per minute.[5] A slow heating rate is critical for

an accurate measurement.

Observe the sample closely through the magnifying lens.

Data Recording:

Record the temperature (T1) at which the first drop of liquid appears.[5]

Record the temperature (T2) at which the entire solid sample has completely melted into a

clear liquid.[5]
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The melting point is reported as the range from T1 to T2.

Allow the apparatus to cool before performing subsequent measurements. For high

accuracy, at least two consistent determinations should be made.

Applications in Research and Drug Development
The unique structure of 4-Bromo-3-fluorobenzoic acid makes it a versatile intermediate in

several high-value applications:

Pharmaceutical Synthesis: It is a key starting material for the synthesis of various

pharmaceuticals, particularly in the development of novel anticancer agents.[1][2][7] The

specific arrangement of its functional groups allows it to interact effectively with biological

targets.[1]

Proteomics Research: The compound is utilized as a cleavable crosslinker in proteomics to

study protein-protein interactions. It contains a photocleavable linker, which allows

researchers to detach the crosslinker from bound proteins using UV light, facilitating

subsequent analysis by mass spectrometry.[1]

Agrochemicals: It serves as an intermediate in the production of agrochemicals, including

herbicides and insecticides.[2]

Material Science: Due to its functional groups, it is investigated as a precursor for creating

functional materials, such as polymers and liquid crystals with specific optical or electrical

properties.[1][2]

Synthesis Pathways
Several synthetic routes to 4-Bromo-3-fluorobenzoic acid have been established. A common

laboratory and industrial method involves the oxidation of a toluene precursor.

Synthesis via Oxidation of 4-Bromo-3-fluorotoluene
A prevalent method for preparing 4-Bromo-3-fluorobenzoic acid is through the oxidation of 4-

bromo-3-fluorotoluene.[7]

Reaction Steps:
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Oxidation: 4-bromo-3-fluorotoluene is heated in the presence of a strong oxidizing agent,

such as potassium permanganate (KMnO₄), in an aqueous solution.[7]

Filtration: The hot reaction mixture is filtered to separate the product in the filtrate from

manganese dioxide precipitate.[7]

Workup: Any remaining potassium permanganate in the filtrate is neutralized.

Acidification: The solution is then acidified with a strong acid, like hydrochloric acid (HCl), to

a pH of approximately 2.2. This protonates the carboxylate salt, causing the 4-Bromo-3-
fluorobenzoic acid to precipitate out of the solution.[7]

Crystallization and Isolation: The solution is cooled to induce crystallization, and the final

product is isolated by filtration, washed, and dried.[7]
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Caption: Workflow for Melting Point Determination.
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Caption: Synthesis of 4-Bromo-3-fluorobenzoic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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